Cas no 354116-63-5 (Benzoic acid,4-(hydroxyamino)-, 1,1-dimethylethyl ester)

• Product Name: Benzoic acid,4-(hydroxyamino)-, 1,1-dimethylethyl ester
• CAS No: 354116-63-5
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 303086
• PubChem ID: 45089836
• Update Time: 2025-04-19

Benzoic acid,4-(hydroxyamino)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(hydroxyamino)-, 1,1-dimethylethyl ester
• Benzoic acid, 4-(hydroxyamino)-, 1,1-dimethylethyl ester (9CI)
• 354116-63-5
• 2-Methyl-2-propanyl 4-(hydroxyamino)benzoate
• SCHEMBL18025996

• Inchi： 1S/C11H15NO3/c1-11(2,3)15-10(13)8-4-6-9(12-14)7-5-8/h4-7,12,14H,1-3H3
• InChI Key： NTEJFDNDHGLJGW-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)NO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 209.10525
• Monoisotopic Mass: 209.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6A^2

Experimental Properties

• PSA: 58.56